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Compound of Interest

Compound Name: Fingolimod

Cat. No.: B1672674

Audience: Researchers, scientists, and drug development professionals.
1. Introduction

Fingolimod, also known as FTY720, is an immunomodulatory drug primarily used in the
treatment of multiple sclerosis.[1] In the realm of scientific research, it is a valuable tool for
studying cellular signaling, immunology, and neuroprotection. Fingolimod is a prodrug that is
phosphorylated in vivo by sphingosine kinase 2 to its active form, Fingolimod-phosphate.[2][3]
This active metabolite acts as a functional antagonist of sphingosine-1-phosphate (S1P)
receptors, specifically S1P1, S1Ps, S1P4, and S1Ps.[2] The binding of Fingolimod-phosphate
to these receptors, particularly S1P1, leads to their internalization and degradation, which in
turn prevents the egress of lymphocytes from lymph nodes.[2] This mechanism underlies its
immunosuppressive effects.

These application notes provide a detailed protocol for the preparation, storage, and use of
Fingolimod stock solutions for in vitro cell culture experiments.

2. Materials and Equipment
e Fingolimod hydrochloride (FTY720) powder (Molecular Weight: 343.93 g/mol )
e Dimethyl sulfoxide (DMSO), cell culture grade

» Ethanol (optional, for specific applications)
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Sterile microcentrifuge tubes or cryovials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
3. Reagent Preparation and Protocols
3.1. Solubility of Fingolimod

Fingolimod hydrochloride exhibits high solubility in organic solvents like DMSO and ethanol
but is poorly soluble in aqueous solutions, especially phosphate-buffered saline (PBS), where it
can precipitate. For cell culture applications, DMSO is the recommended solvent for preparing
high-concentration stock solutions.

Data Presentation: Fingolimod Solubility
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Fresh, anhydrous
DMSO is
DMSO =100 mg/mL ~290 mM recommendefl as
absorbed moisture
can reduce
solubility.
May require
Ethanol 100 mg/mL ~290 mM sonication to fully
dissolve.
Requires sonication;
Water 50 mg/mL 145 MM not recommended for

high-concentration

stocks.

| PBS | Very Poor | < 0.1 mM | Precipitation is likely to occur; avoid using PBS for initial stock

preparation. |

3.2. Experimental Protocol: Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM Fingolimod stock solution.

o Safety First: Don appropriate PPE, including a lab coat, gloves, and safety glasses. Handle

Fingolimod powder in a chemical fume hood or a designated weighing area.

» Weighing: Accurately weigh out 3.44 mg of Fingolimod hydrochloride powder using an
analytical balance. Calculation: 10 mmol/L * 1 L/1000 mL * 343.93 g/mol * 1000 mg/g =

3.4393 mg/mL

» Dissolution: Transfer the weighed powder into a sterile microcentrifuge tube. Add 1 mL of

high-quality, sterile DMSO.
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e Mixing: Close the tube tightly and vortex at room temperature until the powder is completely
dissolved. To aid dissolution, you may gently warm the tube to 37°C for 10 minutes or use an
ultrasonic bath for a few minutes.

» Sterilization (Optional): If needed, the stock solution can be sterilized by passing it through a
0.22 um syringe filter compatible with DMSO.

Data Presentation: Preparation of Common Stock Solutions

. . Mass of Fingolimod (MW: 343.93) for 1 mL
Desired Stock Concentration (mM)

of DMSO
1 0.344 mg
5 1.72 mg
10 3.44 mg

| 20 | 6.88 mg |
4. Storage and Stability
Proper storage is critical to maintain the activity of the Fingolimod stock solution.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide
the stock solution into smaller, single-use aliquots in sterile cryovials.

o Storage Temperature: Store the aliquots at -20°C or -80°C.
o Stability:
o Stock solutions in DMSO are stable for several months when stored at -20°C.

o For longer-term storage, -80°C is recommended, where solutions can be stable for at least
6 months.

o The lyophilized powder is stable for at least four years when stored at -20°C.

5. Application in Cell Culture
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5.1. Protocol: Diluting Stock for Working Concentration

e Thaw a single aliquot of the Fingolimod stock solution at room temperature.

o Perform a serial dilution of the high-concentration stock solution into your complete cell
culture medium to achieve the desired final working concentration.

e Important: Ensure the final concentration of DMSO in the culture medium is non-toxic to your
specific cell line. Typically, the final DMSO concentration should be kept below 0.5%, and
ideally below 0.1%.

» Add the diluted Fingolimod to your cell culture plates and mix gently by swirling the plate.

o Always include a vehicle control in your experiments (cells treated with the same final
concentration of DMSO as the Fingolimod-treated cells).

5.2. Recommended Working Concentrations

The optimal working concentration of Fingolimod is cell-type and assay-dependent. It is
recommended to perform a dose-response curve to determine the ideal concentration for your
specific experimental setup.

Data Presentation: Examples of Fingolimod Working Concentrations from Literature

Effective
Cell Type Assay Concentration Reference
Range
R28 Neuro-retinal Neuroprotection
. 25 -50 nM
cells against TNFa
Various Cancer Cell o
) Cytotoxicity (ICso) 5-7uM
Lines
Inhibition of TNFa
Human Monocytes 0.1-10uM

secretion

| U20S cells (S1P1 expressing) | Receptor Internalization (ECso) | 2 nM | |
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Experimental Workflow Diagram
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Click to download full resolution via product page
Caption: Workflow for preparing and using Fingolimod stock solution.

Fingolimod Signaling Pathway Diagram
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Caption: Simplified signaling pathway of Fingolimod.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
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